Cas no 736934-60-4 (Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-oxo-2-[[(propylamino)carbonyl]amino]ethyl ester)

• Product Name: Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-oxo-2-[[(propylamino)carbonyl]amino]ethyl ester
• CAS No: 736934-60-4
• MF: C₁₆H₂₁N₃O₆S
• MW: 383.419442892075
• CID: 6008970
• PubChem ID: 5783061
• Update Time: 2025-07-09

Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-oxo-2-[[(propylamino)carbonyl]amino]ethyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-oxo-2-[[(propylamino)carbonyl]amino]ethyl ester
• Z24396456
• 2-oxo-2-[(propylcarbamoyl)amino]ethyl 2-(2-phenylethenesulfonamido)acetate
• MLS000776515
• HMS2672D18
• EN300-26581882
• 736934-60-4
• SMR000371509
• CHEMBL1867086

• Inchi： 1S/C16H21N3O6S/c1-2-9-17-16(22)19-14(20)12-25-15(21)11-18-26(23,24)10-8-13-6-4-3-5-7-13/h3-8,10,18H,2,9,11-12H2,1H3,(H2,17,19,20,22)
• InChI Key： JTIJCXQPAARKIQ-UHFFFAOYSA-N
• SMILES： C(OCC(=O)NC(NCCC)=O)(=O)CNS(C=CC1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 383.11510657g/mol
• Monoisotopic Mass: 383.11510657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 139Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides

Additional information on Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-oxo-2-[[(propylamino)carbonyl]amino]ethyl ester

Introduction to Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-oxo-2-[[(propylamino)carbonyl]amino]ethyl ester (CAS No. 736934-60-4)

Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-oxo-2-[[(propylamino)carbonyl]amino]ethyl ester, with the CAS registry number 736934-60-4, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a glycine backbone modified with a sulfonyl group and an ester moiety. The presence of these functional groups suggests potential applications in drug design and development.

The glycine moiety serves as the foundational structure of this compound, providing a simple yet versatile framework for further modifications. The sulfonyl group attached to the nitrogen atom introduces electronic and steric effects that can influence the compound's reactivity and bioavailability. Additionally, the ester group at the 2-oxo position plays a critical role in modulating the compound's solubility and stability.

Recent studies have highlighted the importance of such compounds in medicinal chemistry. For instance, researchers have explored the potential of glycine derivatives as inhibitors of specific enzymes or receptors involved in various pathological processes. The sulfonyl group in this compound has been shown to enhance binding affinity to target proteins, making it a promising candidate for drug development.

The synthesis of Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-oxo-2-[[(propylamino)carbonyl]amino]ethyl ester involves a multi-step process that combines principles from organic synthesis and peptide chemistry. Key steps include the formation of the sulfonyl derivative and subsequent coupling reactions to introduce the ester functionality. These reactions are typically carried out under controlled conditions to ensure high yields and purity.

From a pharmacological perspective, this compound exhibits interesting properties that warrant further investigation. Preclinical studies have demonstrated its ability to modulate cellular signaling pathways, potentially offering therapeutic benefits in conditions such as inflammation or neurodegenerative diseases. The propylamino carbonyl group contributes to the compound's ability to interact with cellular machinery, while the phenylethenyl sulfonyl group enhances its pharmacokinetic profile.

In terms of applications, Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-oxo-2-[[(propylamino)carbonyl]amino]ethyl ester holds promise as a lead compound for drug discovery programs targeting specific biological systems. Its unique structure allows for further modifications to optimize its efficacy and safety profiles. Researchers are actively exploring its potential in areas such as oncology, where selective inhibition of certain enzymes could lead to novel therapeutic strategies.

The structural complexity of this compound also makes it an interesting subject for academic research in organic chemistry. Its synthesis provides valuable insights into the design of bioactive molecules with tailored functionalities. Moreover, the study of its interaction with biological systems contributes to our understanding of molecular recognition and drug-receptor interactions.

In conclusion, Glycine, N-[(2-phenylethenyl)sulfonyl]-, 2-oxo-2-[[(propylamino)carbonyl]amino]ethyl ester (CAS No. 736934-60-4) represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising pharmacological properties position it as a valuable tool for both research and therapeutic development. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in the advancement of modern medicine.